molecular formula C11H14BrNO2S B8805209 2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine

2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine

Cat. No. B8805209
M. Wt: 304.21 g/mol
InChI Key: SHZBONBLPNESBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine is a useful research compound. Its molecular formula is C11H14BrNO2S and its molecular weight is 304.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine

Molecular Formula

C11H14BrNO2S

Molecular Weight

304.21 g/mol

IUPAC Name

2-(4-bromophenyl)-1-methylsulfonylpyrrolidine

InChI

InChI=1S/C11H14BrNO2S/c1-16(14,15)13-8-2-3-11(13)9-4-6-10(12)7-5-9/h4-7,11H,2-3,8H2,1H3

InChI Key

SHZBONBLPNESBY-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)N1CCCC1C2=CC=C(C=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 2-(4-bromophenyl)pyrrolidine hydrogen chloride (250 mg, 0.952 mmol) in anhydrous methylene chloride (5 mL) was added triethylamine (0.66 mL, 4.76 mmol) under N2. The mixture was stirred at room temperature for 15 min. under N2. After 15 min., methanesulfonyl chloride (0.31 g, 2.72 mmol) was added and the mixture was stirred at room temperature under N2 overnight. Additional methanesulfonyl chloride (0.29 g, 2.54 mmol) and triethylamine (0.35 mL, 2.38 mmol) were added and stirred at room temperature for 4 h. The reaction was concentrated, and to the residue was added water (20 mL) and methylene chloride (18 mL), and the organic phase was washed with water (10 mL×3), brine (15 mL×1), dried over sodium sulfate and concentrated to afford the desired product (240 mg, 85.2% yield) which was used without further purification in the next step.
Quantity
250 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0.66 mL
Type
reactant
Reaction Step Two
Quantity
0.31 g
Type
reactant
Reaction Step Three
Quantity
0.29 g
Type
reactant
Reaction Step Four
Quantity
0.35 mL
Type
reactant
Reaction Step Four
Yield
85.2%

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